Cas no 862274-40-6 (3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid)

• Product Name: 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid
• CAS No: 862274-40-6
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD16619977
• CID: 1119406
• PubChem ID: 53337717
• Update Time: 2025-06-26

3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-1H-Indazole-6-carboxylic acid
• 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid
• 3-OXO-1,2-DIHYDROINDAZOLE-6-CARBOXYLIC ACID
• SCHEMBL1574004
• QASUNHBHNOVFQK-UHFFFAOYSA-N
• AKOS005744898
• 862274-40-6
• CS-0231531
• 3-oxo-2,3-dihydro-1H-indazole-6-carboxylicacid
• AKOS005745533
• 3-hydroxy-1H-indazole-6-carboxylic acid
• DTXSID501243303
• EN300-1086778
• AB92830
• Z1255463713
• MFCD16619977
• 1H-Indazole-6-carboxylic acid, 2,3-dihydro-3-oxo-
• DB-103914
• STL134666
• STL146195
• G47335

• MDL： MFCD16619977
• Inchi： 1S/C8H6N2O3/c11-7-5-2-1-4(8(12)13)3-6(5)9-10-7/h1-3H,(H,12,13)(H2,9,10,11)
• InChI Key： QASUNHBHNOVFQK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2NN1

Computed Properties

• Exact Mass: 178.038
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid

Comprehensive Overview of 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid (CAS No. 862274-40-6)

3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid (CAS No. 862274-40-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the indazole family, a class of compounds known for their diverse biological activities. The presence of both a carboxylic acid group and a keto functionality in its structure makes it a versatile intermediate in organic synthesis and drug development.

In recent years, the demand for 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid has increased, particularly in the fields of medicinal chemistry and material science. Researchers are exploring its role as a building block for the synthesis of novel small-molecule inhibitors and biologically active compounds. Its structural motif is frequently found in molecules targeting enzymes and receptors, making it a valuable tool for drug discovery. The compound's CAS No. 862274-40-6 is often searched in scientific databases, reflecting its growing importance in academic and industrial settings.

One of the key reasons for the popularity of 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid is its potential application in the development of anti-inflammatory and anticancer agents. The indazole core is a common feature in many FDA-approved drugs, and modifications to this scaffold can lead to enhanced pharmacological properties. For instance, the carboxylic acid group at the 6-position allows for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. This flexibility aligns with current trends in precision medicine and targeted therapy, where researchers seek to optimize drug candidates for specific patient populations.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid has been investigated as a substrate for catalytic transformations that minimize waste and reduce energy consumption. Its stability under various reaction conditions makes it an attractive candidate for flow chemistry and continuous manufacturing, which are gaining traction in the pharmaceutical industry. These advancements address the growing demand for cost-effective and scalable synthetic methods.

From a technical perspective, the synthesis of 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Researchers have developed optimized protocols to achieve high yields and purity, which are critical for its use in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality. These methods are essential for meeting the stringent requirements of regulatory agencies and maintaining consistency in research outcomes.

The compound's physicochemical properties, such as solubility and stability, have also been extensively studied. Understanding these parameters is crucial for formulating drug delivery systems and predicting its behavior in biological systems. For example, the logP value and pKa of 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid influence its absorption and distribution in the body, which are key factors in pharmacokinetic studies. Such data are highly sought after by researchers working on ADME (absorption, distribution, metabolism, and excretion) profiling.

In addition to its pharmaceutical applications, 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid has found use in material science, particularly in the design of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens up possibilities for creating advanced materials with tailored properties. This interdisciplinary appeal underscores the compound's versatility and its potential to bridge gaps between chemistry, biology, and engineering.

As the scientific community continues to explore the capabilities of 3-oxo-2,3-dihydro-1H-indazole-6-carboxylic acid, its relevance in cutting-edge research is expected to grow. Whether in the context of drug discovery, sustainable chemistry, or advanced materials, this compound exemplifies the intersection of innovation and practicality. Its CAS No. 862274-40-6 serves as a gateway to a wealth of information, connecting researchers across disciplines and fostering collaboration in the pursuit of scientific advancement.